Cas no 1807045-58-4 (Methyl 4-bromo-2-cyano-3-nitrophenylacetate)

• Product Name: Methyl 4-bromo-2-cyano-3-nitrophenylacetate
• CAS No: 1807045-58-4
• MF: C₁₀H₇BrN₂O₄
• MW: 299.077581644058
• CID: 4971135
• Update Time: 2025-07-17

Methyl 4-bromo-2-cyano-3-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-2-cyano-3-nitrophenylacetate
• methyl 2-(4-bromo-2-cyano-3-nitrophenyl)acetate

• Inchi： 1S/C10H7BrN2O4/c1-17-9(14)4-6-2-3-8(11)10(13(15)16)7(6)5-12/h2-3H,4H2,1H3
• InChI Key： BRFRPUJVSFVHAJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C#N)C=1[N+](=O)[O-])CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 1.9
• Topological Polar Surface Area: 95.9

Additional information on Methyl 4-bromo-2-cyano-3-nitrophenylacetate

Methyl 4-bromo-2-cyano-3-nitrophenylacetate (CAS No. 1807045-58-4): An Overview

Methyl 4-bromo-2-cyano-3-nitrophenylacetate (CAS No. 1807045-58-4) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its bromo, cyano, and nitro functional groups, exhibits a range of chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The molecular formula of Methyl 4-bromo-2-cyano-3-nitrophenylacetate is C₁₁H₈BrNO₄, and its molecular weight is approximately 296.09 g/mol. The compound's structure consists of a benzene ring substituted with a bromine atom at the 4-position, a cyano group at the 2-position, and a nitro group at the 3-position. The acetate ester group attached to the methyl group further enhances its reactivity and versatility in synthetic pathways.

Recent studies have highlighted the potential applications of Methyl 4-bromo-2-cyano-3-nitrophenylacetate in the development of novel pharmaceuticals. One notable area of research is its use as an intermediate in the synthesis of antitumor agents. The presence of the bromo, cyano, and nitro groups provides multiple points for functionalization, allowing chemists to tailor the compound to target specific biological pathways.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of Methyl 4-bromo-2-cyano-3-nitrophenylacetate exhibited potent antiproliferative activity against various cancer cell lines. The bromo group was found to enhance the compound's ability to penetrate cell membranes, while the cyano and nitro groups contributed to its cytotoxic effects. These findings suggest that Methyl 4-bromo-2-cyano-3-nitrophenylacetate could serve as a valuable starting material for the development of new anticancer drugs.

Beyond its applications in cancer research, Methyl 4-bromo-2-cyano-3-nitrophenylacetate has also shown promise in other therapeutic areas. For instance, it has been explored as an intermediate in the synthesis of compounds with anti-inflammatory properties. The nitro group, in particular, is known to contribute to anti-inflammatory activity by modulating specific signaling pathways involved in inflammation.

The synthetic route to Methyl 4-bromo-2-cyano-3-nitrophenylacetate involves several well-established chemical transformations. One common method involves the reaction of 4-bromo-2-cyano-3-nitrobenzaldehyde with methyl acetoacetate under appropriate conditions to form the desired ester. This process can be optimized for high yields and purity, making it suitable for large-scale production.

In addition to its synthetic utility, Methyl 4-bromo-2-cyano-3-nitrophenylacetate has been studied for its physical and chemical properties. It is typically obtained as a yellow solid with a melting point ranging from 110°C to 115°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF), which facilitates its use in various chemical reactions.

The safety profile of Methyl 4-bromo-2-cyano-3-nitrophenylacetate is an important consideration for both laboratory use and industrial applications. While it is not classified as a hazardous material under current regulations, proper handling and storage practices are recommended to ensure safety. It is advisable to use personal protective equipment (PPE) such as gloves and safety goggles when handling this compound.

In conclusion, Methyl 4-bromo-2-cyano-3-nitrophenylacetate (CAS No. 1807045-58-4) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups makes it an attractive intermediate for the synthesis of biologically active molecules with diverse therapeutic applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.